Cas no 14094-38-3 (6-Amino-5-(dimethylamino)-1-methylpyrimidine-2,4(1H,3H)-dione)

6-Amino-5-(dimethylamino)-1-methylpyrimidine-2,4(1H,3H)-dione structure
14094-38-3 structure
Product Name:6-Amino-5-(dimethylamino)-1-methylpyrimidine-2,4(1H,3H)-dione
CAS No:14094-38-3
MF:C7H12N4O2
MW:184.195780754089
CID:223301
PubChem ID:2497433
Update Time:2025-04-19

6-Amino-5-(dimethylamino)-1-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-5-(dimethylamino)-1-methylpyrimidine-2,4(1H,3H)-dione
    • 2,4(1H,3H)-Pyrimidinedione,6-amino-5-(dimethylamino)-1-methyl-
    • 6-amino-5-(dimethylamino)-1-methylpyrimidine-2,4-dione
    • 3-Methyl-4-amino-5-dimethylamino-uracil
    • 6-amino-5-dimethylamino-1-methyl-1H-pyrimidine-2,4-dione
    • AC1M8Z7W
    • AC1Q3W5H
    • AG-D-81773
    • CTK4C2410
    • 6-amino-5-(dimethylamino)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • EN300-09929
    • DTXSID30368822
    • Z55854425
    • AKOS000117492
    • SB56857
    • CS-0221741
    • 14094-38-3
    • MDL: MFCD06356461
    • Inchi: 1S/C7H12N4O2/c1-10(2)4-5(8)11(3)7(13)9-6(4)12/h8H2,1-3H3,(H,9,12,13)
    • InChI Key: WYLHRNPUYIFLAD-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(N)N(C)C(N1)=O)N(C)C

Computed Properties

  • Exact Mass: 184.09616
  • Monoisotopic Mass: 184.096026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.7
  • XLogP3: -0.9

Experimental Properties

  • Density: 1.33
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.598
  • PSA: 78.67

6-Amino-5-(dimethylamino)-1-methylpyrimidine-2,4(1H,3H)-dione Pricemore >>

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